Cas no 1401222-91-0 (1-(ethanesulfonyl)azetidin-3-one)

• Product Name: 1-(ethanesulfonyl)azetidin-3-one
• CAS No: 1401222-91-0
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD26401976
• CID: 2120343
• PubChem ID: 119096250
• Update Time: 2025-06-08

1-(ethanesulfonyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfonyl)azetidin-3-one
• 1-(Ethanesulfonyl)azetidin-3-one
• PB48873
• E88256
• CS-0030334
• SCHEMBL18322788
• DA-10710
• 1401222-91-0
• 1-ethylsulfonylazetidin-3-one
• PS-16612
• SY321943
• MFCD26401976
• 1-(ethanesulfonyl)azetidin-3-one

• MDL： MFCD26401976
• Inchi： 1S/C5H9NO3S/c1-2-10(8,9)6-3-5(7)4-6/h2-4H2,1H3
• InChI Key： HOKDGFQHCDLYMB-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 163.03031432g/mol
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: -0.5

Additional information on 1-(ethanesulfonyl)azetidin-3-one

Research Brief on 1-(Ethanesulfonyl)azetidin-3-one (CAS: 1401222-91-0): Recent Advances and Applications

The compound 1-(ethanesulfonyl)azetidin-3-one (CAS: 1401222-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the azetidin-3-one core and ethanesulfonyl moiety, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of 1-(ethanesulfonyl)azetidin-3-one as a key intermediate in the synthesis of β-lactam derivatives, which are widely recognized for their antibacterial properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving sulfonylation of azetidin-3-one derivatives. The researchers reported a high yield (85%) and excellent purity, underscoring its potential for scalable production. Furthermore, the compound's reactivity with various nucleophiles has been explored, opening avenues for the development of diverse pharmacophores.

In addition to its synthetic utility, 1-(ethanesulfonyl)azetidin-3-one has shown promising biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on serine proteases, a class of enzymes implicated in inflammatory and infectious diseases. The compound exhibited moderate inhibitory activity (IC₅₀ = 12.5 µM) against human neutrophil elastase, suggesting its potential as a lead compound for anti-inflammatory drug development. Molecular docking studies revealed that the ethanesulfonyl group plays a critical role in binding to the enzyme's active site, providing insights for structure-activity relationship (SAR) optimization.

The therapeutic potential of 1-(ethanesulfonyl)azetidin-3-one extends beyond infectious diseases. A recent preprint (2024) on bioRxiv explored its application in cancer therapy, particularly as a modulator of protein-protein interactions (PPIs) involved in tumor progression. The compound was found to disrupt the interaction between p53 and MDM2, a well-known oncogenic pathway, at micromolar concentrations. This finding positions it as a candidate for further development in targeted cancer therapies, although in vivo studies are needed to validate its efficacy and safety.

Despite these advancements, challenges remain in the clinical translation of 1-(ethanesulfonyl)azetidin-3-one derivatives. Issues such as metabolic stability, bioavailability, and off-target effects must be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable therapeutics. Future research directions may include the exploration of its applications in neurodegenerative diseases and its potential as a covalent inhibitor for undruggable targets.